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Compound of Interest

Compound Name: Silane, benzoyitriethyl-

Cat. No.: B15394930

Benzoyltriethylsilane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

Benzoyltriethylsilane, also known as phenyl(triethylsilyl)methanone, is an organosilicon
compound featuring a benzoyl group attached to a triethylsilyl group. This unique structure
imparts interesting chemical properties, making it a subject of study in organic synthesis and
reaction mechanism research. This technical guide provides a comprehensive overview of the
known physical and chemical properties of benzoyltriethylsilane, along with relevant
experimental details where available.

Physical and Chemical Properties

Quantitative data for benzoyltriethylsilane is summarized in the table below. It is important to
note that while some physical properties have been reported, others such as density, melting
point, and refractive index are not readily available in the current literature.
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Property Value Reference
Molecular Formula C13H200Si [1]
Molecular Weight 220.39 g/mol [1]

Physical State Yellow oil [1]

Boiling Point 106-109 °C at 4 Torr [1]

Density Not available

Melting Point Not available

Refractive Index Not available

Spectroscopic Data

Detailed spectroscopic data for benzoyltriethylsilane, including 1H NMR, 13C NMR, IR, and
mass spectra, are not explicitly available in the public domain. Researchers seeking this
information would likely need to synthesize the compound and perform their own spectroscopic
analysis. General spectral characteristics of related organosilicon compounds can provide
some guidance. For instance, the IR spectrum would be expected to show a characteristic
carbonyl (C=0) stretching frequency.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of benzoyltriethylsilane are
not widely published. However, general synthetic strategies for acylsilanes can be adapted.

Synthesis of Acylsilanes from Morpholine Amides: A General Procedure

One potential route for the synthesis of benzoyltriethylsilane involves the reaction of a
silyllithium reagent with a suitable amide, such as a morpholine amide. This method has been
successfully employed for the synthesis of other acylsilanes.[2]

Experimental Workflow: Synthesis of Acylsilanes
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Preparation of Silyllithium Reagent
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Caption: General workflow for the synthesis of acylsilanes.
Detailed Steps:

e Preparation of the Silyllithium Reagent: Lithium wire is reacted with a chlorosilane (in this
case, chlorotriethylsilane would be used) in an anhydrous solvent like tetrahydrofuran (THF).
This reaction forms the corresponding silyllithium reagent (triethylsilyllithium).[2]

» Reaction with the Amide: The freshly prepared triethylsilyllithium solution is then added to a
solution of the appropriate morpholine amide (N-benzoylmorpholine) in THF at low

temperature.[2]

o Workup and Purification: The reaction is quenched, and the product is extracted and purified,

typically by distillation under reduced pressure.[2]

Chemical Reactions of Benzoyltriethylsilane
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Acylsilanes, including benzoyltriethylsilane, are known to undergo a variety of chemical
transformations.

Brook Rearrangement

A characteristic reaction of acylsilanes is the Brook rearrangement, which involves the
migration of a silyl group from carbon to oxygen. This can be initiated under thermal,
photochemical, or basic conditions. The photo-Brook rearrangement, in particular, has been
explored as a strategy for generating a-siloxy carbenes, which are useful intermediates in
organic synthesis.[3][4][5][6][7]

Logical Diagram: Photo-Brook Rearrangement of an Acylsilane
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Caption: The photo-Brook rearrangement pathway of acylsilanes.
Reduction Reactions

The carbonyl group in benzoyltriethylsilane can be reduced using standard reducing agents.
For example, sodium borohydride (NaBH4) is commonly used for the reduction of ketones to
secondary alcohols.[8]

Experimental Workflow: Reduction of a Ketone with NaBH4
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Caption: General procedure for the reduction of a ketone.
Detailed Steps:

o The ketone (benzoyltriethylsilane) is dissolved in a suitable protic solvent, such as methanol
or ethanol.[8]

e Sodium borohydride is added portion-wise to the solution.[8]

e The reaction is stirred until completion, which can be monitored by techniques like thin-layer
chromatography (TLC).

e The reaction is then worked up to isolate the secondary alcohol product.
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Conclusion

Benzoyltriethylsilane is a fascinating molecule with potential applications in organic synthesis.
While some of its physical properties have been characterized, a significant amount of data,
particularly spectroscopic and detailed experimental procedures, remains to be fully
documented in the scientific literature. The general reactivity patterns of acylsilanes, such as
the Brook rearrangement and carbonyl reductions, provide a framework for understanding the
chemical behavior of this compound. Further research is warranted to fully elucidate its
properties and explore its synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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